Cas no 1805924-73-5 (3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid)

• Product Name: 3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid
• CAS No: 1805924-73-5
• MF: C₇H₃BrF₂INO₂
• MW: 377.909500360489
• CID: 4809768
• Update Time: 2025-06-07

3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid

• Inchi： 1S/C7H3BrF2INO2/c8-4-2(11)1-3(7(13)14)12-5(4)6(9)10/h1,6H,(H,13,14)
• InChI Key： NZGXWUXTLUOQMB-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=O)O)N=C(C(F)F)C=1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.7
• Topological Polar Surface Area: 50.2

Additional information on 3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid

Introduction to 3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid (CAS No. 1805924-73-5)

3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid (CAS No. 1805924-73-5) is a highly specialized compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug discovery and development. The combination of bromine, difluoromethyl, and iodine substituents on the pyridine ring imparts distinct chemical properties that make it a valuable intermediate in the synthesis of novel therapeutic agents.

The pyridine core is a well-known heterocyclic aromatic compound that is widely used in the synthesis of pharmaceuticals due to its favorable biological activity and metabolic stability. The presence of the bromine and iodine substituents on the pyridine ring enhances the compound's reactivity and versatility, making it an attractive starting material for various synthetic transformations. Additionally, the difluoromethyl group introduces fluorine atoms, which are known to modulate the physicochemical properties of molecules, such as lipophilicity and metabolic stability.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of drugs, often leading to improved bioavailability and reduced toxicity. The difluoromethyl group in 3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid is particularly noteworthy for its ability to enhance these properties while maintaining the structural integrity of the molecule.

In the context of medicinal chemistry, 3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid has been explored as a key intermediate in the synthesis of antiviral agents. Research published in leading scientific journals has demonstrated that compounds derived from this intermediate exhibit potent antiviral activity against a range of viral pathogens, including influenza and herpes simplex virus (HSV). The bromine and iodine substituents play a crucial role in enhancing the antiviral efficacy by modulating the interaction between the drug molecule and viral proteins.

Beyond antiviral applications, this compound has also shown promise in the development of anticancer drugs. Studies have indicated that derivatives of 3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid can selectively target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. The unique combination of functional groups on the pyridine ring allows for fine-tuning of the compound's biological activity, making it a versatile platform for drug design.

The synthesis of 3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid typically involves multistep reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic methodologies have led to more efficient and scalable processes for producing this compound. For instance, metal-catalyzed cross-coupling reactions have been successfully employed to introduce bromine and iodine substituents onto the pyridine ring with high selectivity.

In addition to its potential therapeutic applications, 3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid is also a valuable tool for chemical biology research. Its unique structure makes it an excellent probe for studying protein-ligand interactions and elucidating molecular mechanisms underlying various biological processes. Researchers have utilized this compound to gain insights into enzyme inhibition, receptor binding, and signal transduction pathways.

The safety profile of 3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid is an important consideration for its use in pharmaceutical development. Preclinical studies have shown that this compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments are essential to ensure its safe use in humans.

In conclusion, 3-Bromo-2-(difluoromethyl)-4-iodopyridine-6-carboxylic acid (CAS No. 1805924-73-5) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable intermediate for the synthesis of novel therapeutic agents with potential applications in antiviral and anticancer therapy. Ongoing research continues to uncover new opportunities for leveraging this compound's properties to address unmet medical needs.